6-Aminonicotinamide 6-Aminonicotinamide 6-aminonicotinamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of 6-aminonicotinic acid with ammonia. An inhibitor of the NADP(+)-dependent enzyme, 6-phosphogluconate dehydrogenase, it interferes with glycolysis, resulting in ATP depletion and synergizes with DNA-crosslinking chemotherapy drugs, such as cisplatin, in killing cancer cells. It has a role as a teratogenic agent, an antimetabolite and an EC 1.1.1.44 (NADP(+)-dependent decarboxylating phosphogluconate dehydrogenase) inhibitor. It is an aminopyridine, a primary amino compound and a monocarboxylic acid amide. It derives from a 6-aminonicotinic acid.
6-aminonicotinamide is a white crystalline solid. (NTP, 1992)
A vitamin antagonist which has teratogenic effects.
Brand Name: Vulcanchem
CAS No.: 329-89-5
VCID: VC0005337
InChI: InChI=1S/C6H7N3O/c7-5-2-1-4(3-9-5)6(8)10/h1-3H,(H2,7,9)(H2,8,10)
SMILES: C1=CC(=NC=C1C(=O)N)N
Molecular Formula: C6H7N3O
Molecular Weight: 137.14 g/mol

6-Aminonicotinamide

CAS No.: 329-89-5

Inhibitors

VCID: VC0005337

Molecular Formula: C6H7N3O

Molecular Weight: 137.14 g/mol

6-Aminonicotinamide - 329-89-5

CAS No. 329-89-5
Product Name 6-Aminonicotinamide
Molecular Formula C6H7N3O
Molecular Weight 137.14 g/mol
IUPAC Name 6-aminopyridine-3-carboxamide
Standard InChI InChI=1S/C6H7N3O/c7-5-2-1-4(3-9-5)6(8)10/h1-3H,(H2,7,9)(H2,8,10)
Standard InChIKey ZLWYEPMDOUQDBW-UHFFFAOYSA-N
SMILES C1=CC(=NC=C1C(=O)N)N
Canonical SMILES C1=CC(=NC=C1C(=O)N)N
Appearance Assay:≥98%A crystalline solid
Melting Point 473 to 478 °F (NTP, 1992)
246.5 °C
Physical Description 6-aminonicotinamide is a white crystalline solid. (NTP, 1992)
Description 6-aminonicotinamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of 6-aminonicotinic acid with ammonia. An inhibitor of the NADP(+)-dependent enzyme, 6-phosphogluconate dehydrogenase, it interferes with glycolysis, resulting in ATP depletion and synergizes with DNA-crosslinking chemotherapy drugs, such as cisplatin, in killing cancer cells. It has a role as a teratogenic agent, an antimetabolite and an EC 1.1.1.44 (NADP(+)-dependent decarboxylating phosphogluconate dehydrogenase) inhibitor. It is an aminopyridine, a primary amino compound and a monocarboxylic acid amide. It derives from a 6-aminonicotinic acid.
6-aminonicotinamide is a white crystalline solid. (NTP, 1992)
A vitamin antagonist which has teratogenic effects.
Solubility less than 1 mg/mL at 66° F (NTP, 1992)
Synonyms 6 Aminonicotinamide
6-Aminonicotinamide
PubChem Compound 9500
Last Modified Nov 11 2021
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